4-chloro-N-(6-methyl-1,3-benzothiazol-2-yl)-3-nitro-1H-pyrazole-5-carboxamide

• Molecular Formula: C12H8ClN5O3S
• Molecular Weight: 337.74 g/mol
• IUPAC Name: 4-chloro-N-(6-methyl-1,3-benzothiazol-2-yl)-3-nitro-1H-pyrazole-5-carboxamide
• InChI: InChI=1S/C12H8ClN5O3S/c1-5-2-3-6-7(4-5)22-12(14-6)15-11(19)9-8(13)10(17-16-9)18(20)21/h2-4H,1H3,(H,16,17)(H,14,15,19)
• InChI Key: CVPDPNVAWMJADX-UHFFFAOYSA-N
• Isomeric SMILES: CC1=CC2=C(C=C1)N=C(S2)NC(=O)C3=C(C(=NN3)[N+](=O)[O-])Cl

Description

4-chloro-N-(6-methyl-1,3-benzothiazol-2-yl)-3-nitro-1H-pyrazole-5-carboxamide is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a synthetic molecule that has shown promise in a variety of areas, including medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of 4-chloro-N-(6-methyl-1,3-benzothiazol-2-yl)-3-nitro-1H-pyrazole-5-carboxamide is not fully understood, but it is thought to act through the inhibition of specific enzymes or signaling pathways. It has been shown to have activity against a variety of targets, including kinases, proteases, and transcription factors.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are diverse and depend on the specific target that it is acting on. It has been shown to have anti-inflammatory, anti-cancer, and anti-microbial effects in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-chloro-N-(6-methyl-1,3-benzothiazol-2-yl)-3-nitro-1H-pyrazole-5-carboxamide is its high potency and selectivity for specific targets. This makes it an ideal compound for use in lab experiments, where precise control over the activity of a compound is essential. However, one of the limitations of this compound is its relatively high cost and the difficulty in synthesizing it on a large scale.

Future Directions

There are many future directions for research on 4-chloro-N-(6-methyl-1,3-benzothiazol-2-yl)-3-nitro-1H-pyrazole-5-carboxamide. One area of research is the development of new analogs of the compound with improved activity and selectivity. Another area of research is the elucidation of the mechanism of action of the compound, which could lead to the development of new drugs that target specific disease pathways. Finally, the compound could be used as a tool for studying the biology of specific disease targets, which could lead to the development of new therapies.

Synthesis Methods

The synthesis of 4-chloro-N-(6-methyl-1,3-benzothiazol-2-yl)-3-nitro-1H-pyrazole-5-carboxamide involves several steps. The starting materials for the synthesis are 6-methyl-1,3-benzothiazol-2-amine, 4-chloro-3-nitropyrazole, and ethyl chloroformate. The reaction proceeds through a series of steps, including the formation of an intermediate, which is then reacted with the amine to form the final product. The yield of the synthesis method is high, and the purity of the final product can be easily verified through analytical techniques such as NMR spectroscopy and high-performance liquid chromatography.

Scientific Research Applications

The scientific research applications of 4-chloro-N-(6-methyl-1,3-benzothiazol-2-yl)-3-nitro-1H-pyrazole-5-carboxamide are numerous. One of the most promising areas of research is in medicinal chemistry, where the compound has shown potential as a lead compound for the development of new drugs. It has been shown to have activity against a variety of disease targets, including cancer, inflammation, and infectious diseases.